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Initial investigations into the biological role of a protein designated "SPA107" have revealed a

significant ambiguity in its identification. Extensive database searches and a review of current

literature did not yield a definitively recognized protein with this specific name. The term

"SPA107" may represent a typographical error, an internal or commercial product identifier, or a

reference to a member of a broader protein family. This guide explores the potential candidates

for "SPA107" based on available information, providing an in-depth look at the most plausible

interpretations to assist researchers, scientists, and drug development professionals in

navigating this nomenclature challenge.

Potential Interpretations of "SPA107"
Our research indicates that "SPA107" could refer to several distinct proteins or concepts, each

with a unique biological context. The most likely candidates are:

A Misnomer for Known Proteins: It is plausible that "SPA107" is a typographical error for

other well-characterized proteins such as NUP107 or a member of the FAM107 family.

Commercial Product Identifiers: The designation "SPA107" resembles internal or product

codes used by life science companies. For instance, SPR-107 is a product code for Human

BIP Protein (GRP78), and ALK-HM107 is used for Human ALK-7/Activin RIC Protein.
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A Member of the Sperm-Associated Antigen (SPAG) Family: While no "SPAG107" has been

identified, the user may be interested in the broader family of Sperm-Associated Antigens

(SPAGs), which play crucial roles in fertility.

An Uncharacterized or Novel Protein: "SPA107" could also refer to a less-characterized

protein, such as C17orf107 or CFAP107, where the number "107" is part of their designation.

Given this ambiguity, we will provide an overview of the most relevant of these possibilities.

FAM107B: A Member of the Family with Sequence
Similarity 107
One strong possibility is that "SPA107" is a misinterpretation of FAM107B. This protein is a

member of the "Family with sequence similarity 107."

Biological Role of FAM107B
FAM107B is a protein coding gene.[1] Diseases associated with FAM107B include Carpal

Tunnel Syndrome 2 and Intracranial Vasospasm.[1] An important paralog of this gene is

FAM107A.[1] In mice, homozygous knockout of the Fam107b gene has been shown to result in

impaired hearing.[2]

Table 1: Gene and Protein Information for FAM107B

Feature Human Mouse

Gene Symbol FAM107B Fam107b

Gene ID 83641[1] 66540[2]

UniProt ID Q9H098[1] Q9H098 (human ortholog)

Chromosomal Location 10p13[2]
Chr2:3571525-3783179 bp, +

strand[2]

Known Phenotypes (from

knockout models)
Not applicable Impaired hearing[2]
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NUP107: A Key Component of the Nuclear Pore
Complex
Another possibility is a typographical error for NUP107, a crucial protein in the nuclear pore

complex (NPC).

Biological Role of NUP107
NUP107 is a member of the nucleoporin family and is an essential component of the NPC,

which regulates the passage of molecules into and out of the nucleus.[3] It is involved in the

assembly and maintenance of the NPC.[4] Mutations in the NUP107 gene have been linked to

several human diseases, including steroid-resistant nephrotic syndrome and ovarian

dysgenesis.[3][4]

Table 2: Gene and Protein Information for NUP107

Feature Human

Gene Symbol NUP107

Gene ID 57122[3]

UniProt ID P57740

Chromosomal Location 12q15

Associated Diseases
Steroid-resistant nephrotic syndrome, Galloway-

Mowat syndrome 7, Ovarian dysgenesis 6[3][4]

NUP107 Signaling and Assembly Pathway
The NUP107-160 complex is a key building block of the NPC. Its assembly and function are

critical for nuclear transport and other cellular processes.
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Caption: NUP107 complex transport and assembly into the nuclear pore.

Sperm-Associated Antigens (SPAGs): A Family of
Proteins in Fertility
The query could also be a general inquiry about sperm-associated antigens, a family of

proteins with diverse roles in spermatogenesis and fertilization.[5]

Biological Role of SPAGs
The SPAG family includes numerous proteins, each with specific functions. For example,

SPAG1 is involved in the cytoplasmic assembly of ciliary dynein arms and has GTPase activity,

playing a role in gametogenesis. SPAG17 is essential for motile cilia function, and its knockout

in mice leads to neonatal lethality.[6][7] These proteins are critical for sperm motility, structure,

and interaction with the oocyte.[5]

Table 3: Examples of Sperm-Associated Antigens and Their Functions
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Protein Function Associated Processes

SPAG1
GTPase activity, ciliary dynein

arm assembly
Gametogenesis, fertility

SPAG5 Mitotic spindle component[5]
Chromosome separation,

mitotic progression[5]

SPAG6 Axonemal protein
Ciliary/flagellar motility, sperm

motility

SPAG8 Testis-specific protein
Spermatogenesis, fertility,

microtubule formation

SPAG17
Central pair protein in

axonemes

Motile cilia function, neonatal

survival[6][7]

Experimental Protocols for Studying Sperm Proteins
The study of sperm proteins often involves a variety of techniques to assess their function in

fertilization.

Sperm Penetration Assay (SPA) / Acrosome Reaction Analysis

One common method to evaluate sperm function is the acrosome reaction assay, often as part

of a broader sperm penetration assay.

Protocol:

Sperm Preparation: Collect semen samples and allow them to liquefy. Perform a sperm

count and assess motility. Wash the sperm in a suitable buffer (e.g., Ham's F-10) to remove

seminal plasma.

Capacitation: Incubate the washed sperm in a capacitation medium (e.g., containing bovine

serum albumin and bicarbonate) for 3-6 hours to induce capacitation, a series of

physiological changes that spermatozoa must undergo in order to be capable of fertilization.

Induction of Acrosome Reaction: Treat the capacitated sperm with an inducing agent such as

calcium ionophore A23187, progesterone, or solubilized zona pellucida proteins.
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Staining: Stain the sperm with a fluorescent lectin that binds to the acrosomal content (e.g.,

FITC-PNA) and a viability stain (e.g., Hoechst 33258) to differentiate between acrosome-

reacted, acrosome-intact, and non-viable sperm.

Microscopy: Analyze the sperm using fluorescence microscopy to determine the percentage

of sperm that have undergone the acrosome reaction.

Semen Sample Collection

Sperm Washing and Preparation

Sperm Capacitation
(3-6 hours)

Induction with Ca2+ Ionophore
or Progesterone

Fluorescent Staining
(e.g., FITC-PNA)

Fluorescence Microscopy Analysis

Quantification of
Acrosome-Reacted Sperm

Click to download full resolution via product page

Caption: Workflow for the in vitro acrosome reaction assay.
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Conclusion and a Call for Clarification
The identity of "SPA107" remains unresolved. The evidence suggests it is most likely a

misnomer for another protein, such as FAM107B or NUP107, or a non-standard identifier. It is

also possible that the query pertains to the broader family of sperm-associated antigens.

To provide a more targeted and in-depth technical guide, further clarification from the user is

essential. Specifically, identifying the correct gene or protein name, the biological context of

interest (e.g., fertility, neurobiology, cancer), and the specific organism would allow for a

comprehensive and accurate response. Without this clarification, any detailed guide would be

based on speculation and may not meet the user's needs. We encourage the user to provide

additional details to enable a more precise and informative analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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